5-(benzenesulfonyl)-6-imino-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

Specification

• CAS No.: 489464-54-2
• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 5-(benzenesulfonyl)-6-imino-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• Standard InChI: InChI=1S/C20H16N4O3S/c1-2-11-24-18(21)16(28(26,27)14-8-4-3-5-9-14)13-15-19(24)22-17-10-6-7-12-23(17)20(15)25/h2-10,12-13,21H,1,11H2
• Standard InChI Key: GYYONICNNLCYMH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=CC=C3)C(=O)N4C=CC=CC4=N2

Introduction

The compound 5-(benzenesulfonyl)-6-imino-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule featuring a unique triazatricyclo structure. This structure is characterized by its arrangement of nitrogen and carbon atoms, which contributes to its potential biological activity. The compound includes a benzenesulfonyl group and an imino functional group, both of which can influence its chemical reactivity and interactions with biological systems.

Synthesis

The synthesis of such complex organic compounds typically involves multi-step reactions. These may include:

• Starting Materials: Common starting materials could involve aromatic amines, alkenes, and sulfonyl chlorides.

• Reaction Conditions: Conditions might involve high temperatures, catalysts, and specific solvents to facilitate the formation of the triazatricyclo core and the attachment of the benzenesulfonyl and imino groups.

Potential Applications

Given its structural complexity and functional groups, this compound could have diverse applications:

• Biological Interactions: It may interact with proteins or nucleic acids, suggesting potential therapeutic uses.

• Chemical Reactivity: The sulfonyl and imino groups could participate in various chemical reactions, making it useful in organic synthesis.

Research Findings and Challenges

• Mechanistic Studies: Detailed mechanistic studies are necessary to understand its chemical transformations and biological interactions.

• Empirical Studies: Further empirical research is required to confirm its potential applications and biological activities.

Data Table: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups
5-(benzenesulfonyl)-6-imino-13-methyl-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one	C23H18N4O4S	446.5	Benzenesulfonyl, Imino
Hypothetical 5-(benzenesulfonyl)-6-imino-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one	Not specified	Approx. 400-450	Benzenesulfonyl, Imino